Cas no 2229195-36-0 (2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2229195-36-0
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 6282622
• PubChem ID: 165796402
• Update Time: 2025-06-11

2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine
• 2229195-36-0
• EN300-1980266
• 2,3-dichloro-5-[(3-methoxyazetidin-3-yl)methyl]pyridine

• Inchi： 1S/C10H12Cl2N2O/c1-15-10(5-13-6-10)3-7-2-8(11)9(12)14-4-7/h2,4,13H,3,5-6H2,1H3
• InChI Key： FHJUCLHPMVXLFG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CC1(CNC1)OC)Cl

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine

Comprehensive Overview of 2,3-Dichloro-5-(3-Methoxyazetidin-3-yl)methylpyridine (CAS No. 2229195-36-0)

The compound 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2229195-36-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyridine core with a 3-methoxyazetidine substituent, offering versatile reactivity and potential applications. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing frequently searched queries such as "azetidine derivatives in drug discovery" and "chloropyridine applications."

Chemically, 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine belongs to the class of chlorinated pyridines, known for their electron-withdrawing effects and role as intermediates in medicinal chemistry. The presence of the azetidine ring—a four-membered nitrogen heterocycle—enhances its conformational rigidity, a feature increasingly exploited in the design of bioactive molecules. Researchers exploring "small ring heterocycles in pharmaceuticals" or "pyridine-based scaffolds" will find this compound particularly intriguing due to its balanced lipophilicity and hydrogen-bonding capacity.

Synthetic routes to CAS No. 2229195-36-0 often involve multi-step protocols, including nucleophilic substitution and cross-coupling reactions. A key step is the functionalization of the pyridine ring at the 5-position with the 3-methoxyazetidin-3-yl group, which requires careful optimization to avoid side products. Recent publications highlight innovations in "green chemistry approaches for heterocycle synthesis," aligning with industry trends toward sustainable methodologies. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring purity for downstream applications.

The pharmacological potential of 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine is underscored by its structural similarity to known kinase inhibitors and receptor modulators. Its chloropyridine moiety is a common pharmacophore in drugs targeting inflammatory pathways, while the azetidine ring may improve metabolic stability—a topic frequently searched as "improving drug half-life with heterocycles." Preclinical studies suggest utility in neurology and oncology, though further validation is needed.

Beyond biomedicine, this compound’s agrochemical applications are emerging. The dichloropyridine segment is prevalent in herbicides and fungicides, driving interest in "next-generation crop protection agents." Its mode of action may involve disruption of microbial enzyme systems, though environmental safety profiles remain under scrutiny. Regulatory-compliant derivatives are a focal point for agro-research, addressing global demands for sustainable agriculture.

In summary, 2,3-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2229195-36-0) represents a multifaceted tool for researchers. Its synthesis, properties, and applications intersect with trending topics like "fragment-based drug design" and "green agrochemicals," making it a compound of enduring relevance. Continued exploration of its derivatives will likely yield innovations across life sciences and material chemistry.